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Compound of Interest

Compound Name: SHP099 hydrochloride

CAS No.: 2200214-93-1

Cat. No.: B3182150

Get Quote

Technical Support Center: SHP099
Hydrochloride
Welcome to the technical support guide for SHP099 hydrochloride, a potent and selective

allosteric inhibitor of SHP2 phosphatase.[1][2] This resource is designed for researchers,

scientists, and drug development professionals to ensure the highest quality and purity of

SHP099 hydrochloride in your experiments, leading to reliable and reproducible results. We

will address common questions and troubleshooting scenarios encountered in the lab,

grounding our advice in established analytical principles and field-proven experience.

Section 1: Initial Quality Assessment -
Understanding Your Compound
The moment a new vial of SHP099 hydrochloride arrives, your quality assessment begins.

The Certificate of Analysis (CoA) is your primary data source, but in-lab verification is crucial for

validating compound integrity.
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FAQ: Interpreting the Certificate of Analysis (CoA)
Question: What are the critical parameters on the SHP099 hydrochloride CoA, and what do

they signify?

Answer: The CoA is a snapshot of the compound's quality at the time of manufacturing. Here

are the key parameters to scrutinize:

Appearance: The compound should be a solid, typically a white to off-white powder. Any

discoloration or clumping may indicate impurities or moisture absorption.

Purity (by HPLC): This is arguably the most critical quantitative measure. A purity of ≥98%,

and often >99%, is standard for high-quality research compounds.[1][3] This value,

determined by High-Performance Liquid Chromatography (HPLC), indicates the percentage

of the desired compound relative to any detected impurities.

Identity Confirmation (¹H NMR & Mass Spectrometry):

¹H NMR (Proton Nuclear Magnetic Resonance): This analysis confirms the chemical

structure of the molecule. The CoA should state that the NMR spectrum is "consistent with

structure." For your own verification, the spectrum should match the known proton signals

for SHP099.

Mass Spectrometry (MS): This confirms the molecular weight of the compound. For

SHP099 hydrochloride, the expected mass-to-charge ratio (m/z) for the protonated

molecule [M+H]⁺ would correspond to the free base (C₁₆H₁₉Cl₂N₅, MW: 352.3 g/mol ) plus

a proton. The HCl salt has a molecular weight of 388.72 g/mol .[1][4]

Solubility: The CoA should list solvents in which the compound is soluble at specific

concentrations (e.g., DMSO ≥ 30 mg/mL).[5] This is vital for planning your stock solution

preparation.
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Parameter Typical Specification Significance for Quality

Appearance White to Off-White Solid
Visual check for degradation or

contamination.

Purity (HPLC) ≥98% (often >99.5%)

Quantifies the presence of

impurities that could cause off-

target effects.

Identity by ¹H NMR Conforms to structure
Confirms the correct chemical

structure was synthesized.

Identity by MS
Conforms to MW (e.g.,

[M+H]⁺)

Confirms the correct molecular

weight, ruling out major

structural errors.

Solubility e.g., ≥30 mg/mL in DMSO

Ensures the compound can be

properly dissolved for

experimental use.

Section 2: Troubleshooting Common Experimental
Issues
Even with a high-quality starting material, problems can arise. This section addresses the most

common issues and provides a logical workflow for diagnosis and resolution.

Workflow for Purity & Quality Verification
This workflow outlines the logical steps from receiving the compound to confirming its suitability

for your experiments.
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Caption: Workflow for initial and ongoing assessment of SHP099 HCl quality.
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Q&A: Solving Practical Problems
Question: My SHP099 hydrochloride won't fully dissolve in DMSO, or it precipitates upon

storage. What's wrong?

Answer: This is a frequent issue, often related to moisture.

Causality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air.

Even small amounts of water contamination can significantly decrease the solubility of many

small molecules, including SHP099.[1][6]

Troubleshooting Steps:

Use Anhydrous DMSO: Always use a fresh, sealed vial or bottle of anhydrous (water-free),

high-purity DMSO for preparing your stock solution.

Proper Handling: Do not leave the main bottle of DMSO open to the air. Dispense what

you need and immediately seal the container.

Gentle Warming/Sonication: If you still see particulates, you can gently warm the solution

(to 37°C) or place it in a sonicating water bath for a few minutes. This can help dissolve

the compound.

Storage: Store your stock solution in small, tightly-sealed aliquots at -20°C or -80°C to

prevent freeze-thaw cycles and minimize moisture absorption.[7] Solid-state aliquots offer

a much longer shelf life than stock solutions.[1][6]

Question: I'm seeing inconsistent results or lower-than-expected potency in my cell-based

assays (e.g., p-ERK inhibition). Could it be the compound?

Answer: Yes, this is a strong possibility. Inconsistent biological activity is a key indicator of

potential compound degradation or impurity. SHP099 acts as an allosteric inhibitor, stabilizing

SHP2 in an auto-inhibited state, which in turn suppresses the RAS-ERK signaling pathway.[1]

[2] A loss of potency directly impacts this mechanism.

Workflow: Troubleshooting Inconsistent Biological
Activity
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Caption: A logical workflow for diagnosing the root cause of inconsistent experimental results.
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Section 3: Key Experimental Protocols for Quality
Control
For labs equipped with analytical capabilities, direct verification provides the highest level of

confidence.

Protocol 1: Preparation of SHP099 Hydrochloride Stock
Solution
This protocol is a self-validating system. If the compound dissolves completely and remains in

solution, it passes the first quality check.

Equilibration: Allow the vial of solid SHP099 hydrochloride to equilibrate to room

temperature for at least 60 minutes before opening. This prevents condensation of

atmospheric moisture onto the cold powder.[7]

Weighing: Accurately weigh the desired amount of SHP099 hydrochloride in a suitable

tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the

desired concentration (e.g., 10 mM or 20 mM).

Dissolution: Vortex thoroughly. If necessary, use a brief (5-10 minute) sonication in a water

bath to ensure complete dissolution. Visually inspect the solution against a light source to

confirm there are no suspended particles.

Aliquoting & Storage: Dispense the stock solution into single-use aliquots in tightly sealed,

low-binding tubes. Store immediately at -20°C or -80°C. Stock solutions in DMSO are

generally stable for up to one month when stored properly.[7]

Protocol 2: Verifying Purity by HPLC
This protocol provides a general framework. Specific column types and mobile phase

compositions may need optimization.

System Preparation: Use a standard C18 reverse-phase HPLC column. The mobile phase

will typically consist of a mixture of (A) Water with 0.1% Formic Acid or TFA and (B)
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Acetonitrile with 0.1% Formic Acid or TFA.

Sample Preparation: Dilute your SHP099 hydrochloride stock solution to an appropriate

concentration (e.g., 1 mg/mL) using the mobile phase.

Method:

Run a gradient elution, for example, from 5% B to 95% B over 15-20 minutes.

Set the UV detector to monitor at a wavelength where the compound has strong

absorbance (e.g., 254 nm or a λmax near 247/351 nm).[5]

Data Analysis:

A high-quality sample will show a single major peak corresponding to SHP099.

Integrate all peaks in the chromatogram.

Calculate the purity by dividing the area of the main peak by the total area of all peaks and

multiplying by 100. The result should be consistent with the CoA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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